Cas no 195983-88-1 (1H-Pyrido[2,3-e]-1,4-diazepine,2,3,4,5-tetrahydro-)

• Product Name: 1H-Pyrido[2,3-e]-1,4-diazepine,2,3,4,5-tetrahydro-
• CAS No: 195983-88-1
• MF: C₈H₁₁N₃
• MW: 149.193041086197
• CID: 116858
• PubChem ID: 18422703
• Update Time: 2025-04-18

1H-Pyrido[2,3-e]-1,4-diazepine,2,3,4,5-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrido[2,3-e]-1,4-diazepine,2,3,4,5-tetrahydro-
• (1H-benzo[d]imidazol-4-yl)methanamine
• 2,3,4,5-Tetrahydro-1H-pyrido[2,3-e][1,4]diazepine
• 1H-Pyrido[2,3-e]-1,4-diazepine,2,3,4,5-tetrahydro-(9CI)
• AKOS006375720
• 195983-88-1
• 1H,2H,3H,4H,5H-PYRIDO[2,3-E][1,4]DIAZEPINE
• SCHEMBL6618255
• AT20009

• Inchi： 1S/C8H11N3/c1-2-7-6-9-4-5-11-8(7)10-3-1/h1-3,9H,4-6H2,(H,10,11)
• InChI Key： GGZNPLHKVSFUHN-UHFFFAOYSA-N
• SMILES： N1CC2=CC=CN=C2NCC1

Computed Properties

• Exact Mass: 149.09543
• Monoisotopic Mass: 149.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37A^2
• XLogP3: 0.3

Experimental Properties

• PSA: 36.95